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Compound of Interest

Compound Name: BT173

Cat. No.: B1192418 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BT173 is a novel small molecule inhibitor of homeodomain-interacting protein kinase 2

(HIPK2).[1][2] It functions by allosterically interfering with the interaction between HIPK2 and

Smad3, which in turn attenuates the TGF-β1/Smad3 signaling pathway.[3][4] This pathway is a

critical regulator of multiple profibrotic processes, and its inhibition by BT173 has been shown

to mitigate renal fibrosis.[1][4] Unlike many kinase inhibitors, BT173 does not inhibit the kinase

activity of HIPK2 directly but disrupts a key protein-protein interaction.[3][4]

Accurate and consistent preparation of a BT173 stock solution is the first critical step for

reliable in vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is the recommended

solvent for BT173. This document provides a detailed protocol for the preparation, storage, and

handling of BT173 stock solutions.

Physicochemical and Storage Data
Proper storage and handling are crucial to maintain the stability and activity of BT173. The

following table summarizes key quantitative data for BT173.
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Property Value Source

Molecular Formula C₁₈H₁₂BrN₃O₂ [1][2]

Molecular Weight 382.22 g/mol [1][2]

Purity >98% [3]

Physical Appearance Powder [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in DMSO) -80°C for up to 6 months [3]

Storage (in DMSO) 4°C for up to 2 weeks [3]

Experimental Protocol: Preparing a 10 mM BT173
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BT173 in anhydrous

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for cell-based assays.

Materials
BT173 powder (purity >98%)

Anhydrous dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (1.5 mL) or cryogenic vials

Calibrated analytical balance

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Procedure
Pre-Calculation:

To prepare a 10 mM stock solution, the required mass of BT173 must be calculated. The

formula to use is: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution: Mass (mg) = 0.01 mol/L * 0.001 L *

382.22 g/mol * 1000 mg/g = 3.822 mg

Weighing BT173:

Don appropriate PPE.

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh 3.82 mg of BT173 powder directly into the tared tube. Record the exact

weight.

Solubilization:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the BT173 powder.

To account for the exact weight, adjust the DMSO volume accordingly: Volume of DMSO

(mL) = [Actual Mass (mg) / 382.22 ( g/mol )] / 10 (mmol/L)

For example, if the actual weight is 4.0 mg: Volume of DMSO (mL) = [4.0 mg / 382.22

g/mol ] / 10 mmol/L = 1.046 mL or 1046 µL.

Cap the tube tightly.

Mixing:

Vortex the solution for 1-2 minutes until the BT173 powder is completely dissolved.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1192418?utm_src=pdf-body
https://www.benchchem.com/product/b1192418?utm_src=pdf-body
https://www.benchchem.com/product/b1192418?utm_src=pdf-body
https://www.benchchem.com/product/b1192418?utm_src=pdf-body
https://www.benchchem.com/product/b1192418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visually inspect the solution against a light source to ensure there are no visible

particulates. If particulates remain, brief sonication in a water bath may be required.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryogenic vials or

microcentrifuge tubes.

Clearly label each aliquot with the compound name (BT173), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months).[3]

Preparation of Working Solutions
When ready to use, thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or assay buffer.

Important: The final concentration of DMSO in the assay should be kept low (typically <0.1%)

as it can be toxic to cells at higher concentrations.[5] Perform a vehicle control (medium with

the same final concentration of DMSO) in your experiments.

Visualizations
Signaling Pathway
The TGF-β1/Smad3 pathway is a key driver of fibrosis. BT173 acts by disrupting the interaction

between HIPK2 and Smad3, thereby inhibiting Smad3 phosphorylation and its downstream

profibrotic effects.
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Caption: Mechanism of action for BT173 in the TGF-β1/Smad3 signaling pathway.
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Experimental Workflow
The following diagram outlines the logical workflow for preparing the BT173 stock solution.
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Caption: Workflow for preparing BT173 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BT173 | TargetMol [targetmol.com]

2. medkoo.com [medkoo.com]

3. BT173|CAS 2232180-74-2|DC Chemicals [dcchemicals.com]

4. medchemexpress.com [medchemexpress.com]

5. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Note: Preparation of BT173 Stock Solution
in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192418#preparing-bt173-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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